Cas no 2034594-41-5 (3-fluoro-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-4-methoxybenzene-1-sulfonamide)

• Product Name: 3-fluoro-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-4-methoxybenzene-1-sulfonamide
• CAS No: 2034594-41-5
• MF: C₁₇H₁₅FN₂O₄S
• MW: 362.38
• CID: 5360132
• Update Time: 2025-08-05

3-fluoro-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-[[2-(furan-2-yl)pyridin-4-yl]methyl]-4-methoxybenzenesulfonamide
• 3-fluoro-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-4-methoxybenzene-1-sulfonamide

• Inchi： 1S/C17H15FN2O4S/c1-23-16-5-4-13(10-14(16)18)25(21,22)20-11-12-6-7-19-15(9-12)17-3-2-8-24-17/h2-10,20H,11H2,1H3
• InChI Key： OWGBXLOTRMYJEZ-UHFFFAOYSA-N
• SMILES： C1(S(NCC2C=CN=C(C3=CC=CO3)C=2)(=O)=O)=CC=C(OC)C(F)=C1

Additional information on 3-fluoro-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-4-methoxybenzene-1-sulfonamide

Introduction to 3-fluoro-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-4-methoxybenzene-1-sulfonamide (CAS No. 2034594-41-5)

3-fluoro-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-4-methoxybenzene-1-sulfonamide, identified by its CAS number 2034594-41-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of a sulfonamide functional group, which is widely recognized for its biological activity and potential therapeutic applications. The structural framework of this molecule incorporates several key pharmacophoric elements, including a fluorine atom, a furan moiety, and a pyridine ring, which collectively contribute to its unique chemical properties and biological interactions.

The sulfonamide group, specifically located at the N-position in this compound, is a well-documented pharmacophore that plays a crucial role in modulating biological pathways. Sulfonamides have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the fluoro substituent at the aromatic ring further enhances the metabolic stability and binding affinity of the molecule, making it an attractive candidate for drug development. The furan ring, on the other hand, introduces additional electronic and steric features that can influence the molecule's interaction with biological targets.

The 4-methoxybenzene moiety in the structure provides an additional layer of complexity, contributing to the compound's solubility and bioavailability. This part of the molecule can also serve as a scaffold for further derivatization, allowing chemists to explore new analogs with enhanced pharmacological profiles. The overall architecture of 3-fluoro-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-4-methoxybenzene-1-sulfonamide suggests that it may exhibit multiple modes of action, making it a promising candidate for treating a variety of diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of this compound with greater accuracy. These tools have been instrumental in identifying potential binding sites on target proteins and understanding how structural modifications can optimize drug-like properties. For instance, studies have shown that the fluoro substituent can enhance binding affinity by improving hydrophobic interactions with aromatic residues in protein active sites. Similarly, the furan ring can engage in hydrogen bonding networks, further stabilizing the compound's interaction with biological targets.

In addition to computational studies, experimental investigations have provided valuable insights into the pharmacological effects of 3-fluoro-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-4-methoxybenzene-1-sulfonamide. Preclinical trials have demonstrated its potential as an inhibitor of enzymes involved in cancer progression and inflammation. The sulfonamide moiety has been shown to disrupt key signaling pathways by competing with endogenous substrates for enzyme binding. Moreover, the fluoro substituent has been found to improve metabolic stability, reducing the rate at which the compound is metabolized and allowing for longer-lasting therapeutic effects.

The structural diversity introduced by the furan ring has also been explored in terms of its impact on drug efficacy. Studies indicate that this moiety can modulate ligand-receptor interactions by altering electronic distributions and steric profiles. This flexibility makes it possible to fine-tune the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). By optimizing these parameters, researchers can enhance drug bioavailability and reduce off-target effects.

One particularly intriguing aspect of 3-fluoro-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-4-methoxybenzene-1-sulfonamide is its potential application in combination therapies. The presence of multiple pharmacophoric elements suggests that it could be used alongside other drugs to achieve synergistic effects. For example, when combined with inhibitors targeting different signaling pathways, this compound could provide a more comprehensive treatment strategy for complex diseases such as cancer or autoimmune disorders. Such combinations are increasingly recognized as an effective approach to overcoming drug resistance and improving patient outcomes.

The synthesis of this compound represents another area where innovation has been significant. Modern synthetic methodologies have allowed chemists to construct complex molecules with high precision and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds between aromatic rings and heterocyclic moieties like furan and pyridine. These reactions provide efficient routes to building diverse molecular libraries for high-throughput screening.

The role of sulfonamides in medicinal chemistry continues to evolve with new discoveries emerging regularly. Researchers are increasingly leveraging computational tools to identify novel sulfonamide derivatives with improved therapeutic profiles. The integration of machine learning algorithms into drug discovery pipelines has accelerated the process of identifying promising candidates for further development. This interdisciplinary approach combines expertise from chemistry, biology, and computer science to accelerate innovation in pharmaceuticals.

Future directions for research on 3-fluoro-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-4-methoxybenzene-1-sulfonamide may include exploring its potential as a lead compound for new drug candidates or as an intermediate in synthetic pathways for other biologically active molecules. The flexibility inherent in its structure allows for extensive derivatization while retaining key pharmacophoric elements necessary for biological activity. This makes it an excellent starting point for generating novel compounds through structure-based drug design or fragment-based approaches.

In conclusion,3-fluoro-N-{[2-(furan-2-yl)pyridin-4-yl]methyl}-4-methoxybenzene-1-sulfonamide (CAS No. 2034594-41-5) is a structurally complex yet promising compound with significant potential in pharmaceutical applications. Its unique combination of pharmacophoric elements—such as the sulfonamide group,fluoro substituent,furan ring,and 4-methoxybenzene moiety—makes it an attractive candidate for further research into new therapeutic agents targeting various diseases including cancer and inflammatory disorders.